Cas no 957890-28-7 (2-[6-Bromo-4-(4-chlorophenyl)-2-methyl-3-quinolyl]-2-isopropoxy-acetic acid)

• Product Name: 2-[6-Bromo-4-(4-chlorophenyl)-2-methyl-3-quinolyl]-2-isopropoxy-acetic acid
• CAS No: 957890-28-7
• MF: C₂₁H₁₉BrClNO₃
• MW: 448.737464189529
• CID: 4729794
• PubChem ID: 24800766
• Update Time: 2025-05-23

2-[6-Bromo-4-(4-chlorophenyl)-2-methyl-3-quinolyl]-2-isopropoxy-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-[6-bromo-4-(4-chlorophenyl)-2-methyl-3-quinolyl]-2-isopropoxy-acetic acid
• 2-[6-bromo-4-(4-chlorophenyl)-2-methylquinolin-3-yl]-2-propan-2-yloxyacetic acid
• 2-(6-Bromo-4-(4-chlorophenyl)-2-methylquinolin-3-yl)-2-isopropoxyacetic acid
• 957890-28-7
• [6-Bromo-4-(4-chlorophenyl)-2-methyl-3-quinolinyl](isopropoxy)acetic acid
• 2-[6-Bromo-4-(4-chlorophenyl)-2-methyl-3-quinolyl]-2-isopropoxy-acetic acid

• Inchi： 1S/C21H19BrClNO3/c1-11(2)27-20(21(25)26)18-12(3)24-17-9-6-14(22)10-16(17)19(18)13-4-7-15(23)8-5-13/h4-11,20H,1-3H3,(H,25,26)
• InChI Key： RNMUAYDAHDEZHP-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C1C=CC(=CC=1)Cl)=C(C(C)=N2)C(C(=O)O)OC(C)C

Computed Properties

• Exact Mass: 447.02368g/mol
• Monoisotopic Mass: 447.02368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 59.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-[6-Bromo-4-(4-chlorophenyl)-2-methyl-3-quinolyl]-2-isopropoxy-acetic acid

2-[6-Bromo-4-(4-chlorophenyl)-2-methyl-3-quinolyl]-2-isopropoxy-acetic Acid: A Comprehensive Overview

The compound 2-[6-Bromo-4-(4-chlorophenyl)-2-methyl-3-quinolyl]-2-isopropoxy-acetic acid (CAS No. 957890-28-7) is a highly specialized organic molecule with significant potential in the field of pharmaceutical chemistry. This compound belongs to the class of quinoline derivatives, which have been extensively studied for their diverse biological activities. The structure of this molecule is characterized by a quinoline ring system, which serves as a central scaffold, with several substituents that contribute to its unique properties.

The quinoline core is a bicyclic aromatic system composed of a benzene ring fused to a pyridine ring. In this compound, the quinoline ring is substituted at position 3 with an acetic acid group that is further modified by an isopropoxy group and a bromine atom at position 6. Additionally, the quinoline ring is substituted at position 4 with a 4-chlorophenyl group. These substituents not only enhance the structural complexity of the molecule but also play a crucial role in modulating its pharmacological properties.

Recent studies have highlighted the importance of quinoline derivatives in drug discovery, particularly in the development of anticancer agents. The bromine and chlorine substituents in this compound are known to influence its lipophilicity and electronic properties, which are critical factors in determining its bioavailability and binding affinity to target proteins. Furthermore, the isopropoxy group introduces steric hindrance, which can modulate the molecule's conformation and interaction with biological targets.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that certain quinoline derivatives exhibit selective cytotoxicity against cancer cells while sparing normal cells. The brominated substituent in this compound has been shown to enhance its ability to inhibit key enzymes involved in cell proliferation and survival, such as protein kinase C (PKC) and cyclin-dependent kinases (CDKs).

In addition to its anticancer potential, this compound has also been investigated for its antimicrobial activity. The presence of halogen atoms, such as bromine and chlorine, is known to impart antimicrobial properties by disrupting bacterial cell membranes and inhibiting enzymatic functions. Recent research has focused on optimizing the substitution pattern on the quinoline ring to maximize these effects while minimizing toxicity.

The synthesis of 2-[6-Bromo-4-(4-chlorophenyl)-2-methyl-3-quinolyl]-2-isopropoxy-acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The key steps include the formation of the quinoline skeleton, substitution reactions to introduce halogen atoms and other functional groups, and finally, the introduction of the acetic acid moiety with an isopropoxy substituent.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as 1H NMR, 13C NMR, and HRMS (High-Resolution Mass Spectrometry). These analyses confirm the molecular structure and purity of the compound, ensuring its suitability for further biological testing.

Looking ahead, ongoing research aims to explore the mechanistic basis of this compound's biological activities. For instance, researchers are investigating how the bromine and chlorine substituents influence its ability to bind to specific protein targets and modulate cellular signaling pathways. Additionally, efforts are being made to optimize the compound's pharmacokinetic profile through structural modifications that enhance its solubility and bioavailability.

In conclusion, 2-[6-Bromo-4-(4-chlorophenyl)-2-methyl-3-quinolyl]-2-isopropoxy-acetic acid represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. Its unique combination of structural features makes it a compelling candidate for further investigation in both preclinical and clinical settings. As research continues to uncover its full potential, this compound holds promise for advancing our understanding of drug design and development in oncology and infectious diseases.